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Compound of Interest

Compound Name: MDMB-3en-BUTINACA

Cat. No.: B10782884 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with MDMB-3en-BUTINACA. The

following protocols are designed to ensure a safe laboratory environment and proper

management of this synthetic cannabinoid.

Compound Information:

Name: MDMB-3en-BUTINACA

Formulation: Typically supplied as a solution in acetonitrile.

Intended Use: For research and forensic applications only. Not for human or veterinary use.

Hazard Summary
MDMB-3en-BUTINACA, particularly when in an acetonitrile solution, presents multiple hazards

that require stringent safety measures. Acetonitrile is a flammable liquid and can cause cyanide

poisoning through metabolic processes after absorption.
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Hazard Classification Description of Hazard
Precautionary Statement
Codes

Flammable Liquid
Highly flammable liquid and

vapor.

P210, P233, P240, P241,

P242, P243

Acute Toxicity (Oral) Harmful if swallowed.
P264, P270, P301+P312,

P330

Acute Toxicity (Dermal) Harmful in contact with skin.
P280, P302+P352, P312,

P362+P364

Acute Toxicity (Inhalation) Harmful if inhaled.
P261, P271, P304+P340,

P312

Serious Eye Irritation Causes serious eye irritation.

P264, P280,

P305+P351+P338,

P337+P313

Occupational Exposure Limits for Acetonitrile:

Organization
Time-Weighted Average
(TWA)

Short-Term Exposure Limit
(STEL)

OSHA (PEL) 40 ppm (8-hour) -

NIOSH (REL) 20 ppm (10-hour) -

ACGIH (TLV) 20 ppm (8-hour) -

Safe Work Australia 40 ppm (67 mg/m³) 60 ppm (101 mg/m³)

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is mandatory to prevent exposure through inhalation, dermal

contact, or eye contact.
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PPE Category Specifications and Procedures

Hand Protection

For incidental contact: Neoprene or nitrile gloves

(minimum thickness of 8-10 mils).[1] For

immersion or continuous contact: Butyl rubber

or Silver Shield® gloves.[1] Procedure: Always

inspect gloves for tears or degradation before

use. Remove and replace gloves immediately

after any known contact. Use proper glove

removal technique to avoid skin contact.

Eye and Face Protection

Tightly fitting safety goggles are required. For

tasks with a higher splash risk, a face shield

(minimum 8 inches) should be worn in addition

to goggles.

Body Protection

A lab coat or gown made of a material resistant

to chemicals. For significant handling, a

chemically resistant apron over the lab coat is

recommended.

Respiratory Protection

For brief exposure or low concentrations: A

NIOSH-approved air-purifying respirator with

organic vapor cartridges. For intensive or

prolonged exposure: A powered air-purifying

respirator (PAPR) or a supplied-air respirator. All

respiratory protection requires a prior medical

evaluation and fit-testing.

Experimental Workflow: Safe Handling Protocol
This protocol outlines the step-by-step procedure for safely handling MDMB-3en-BUTINACA in

a laboratory setting.

Preparation and Area Setup:

Ensure a certified chemical fume hood is operational and available.

Verify that an eyewash station and safety shower are accessible and unobstructed.
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Assemble all necessary equipment and reagents within the fume hood to minimize

movement of hazardous materials.

Ground and bond all containers and receiving equipment to prevent static discharge.[2]

Donning PPE:

Don the required PPE in the correct order: lab coat, respirator, eye protection, and finally,

gloves.

Handling the Compound:

Perform all manipulations of MDMB-3en-BUTINACA within the chemical fume hood to

ensure proper ventilation.[2]

Use only non-sparking tools.[2]

Keep the container tightly sealed when not in use.

Avoid the formation of aerosols.[2]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking in the handling

area.[2]

Post-Handling:

Decontaminate all surfaces and equipment after use.

Properly package and label all waste generated.

Remove PPE in the reverse order of donning, being careful to avoid contaminating skin or

clothing.

Wash hands thoroughly with soap and water after removing gloves.[3]

Logical Relationship: Emergency Response Plan
Caption: Workflow for emergency response to an exposure event.
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Operational Plan: Waste Disposal Protocol
The disposal of MDMB-3en-BUTINACA and associated materials must be handled as

hazardous waste in accordance with all local, regional, and national regulations.[2]

Waste Segregation:

Do not mix this waste stream with other chemical wastes unless they are compatible.

Collect all disposable items that have come into contact with MDMB-3en-BUTINACA
(e.g., gloves, pipette tips, paper towels) in a dedicated, clearly labeled hazardous waste

container.[4]

Liquid Waste Collection:

Collect all liquid waste containing MDMB-3en-BUTINACA in a compatible, leak-proof

container with a screw-top cap.

The container must be made of a material that will not react with acetonitrile.

Affix a hazardous waste label to the container immediately.

Container Rinsate:

Empty containers that held the stock solution must be triple-rinsed with a suitable solvent

(e.g., ethanol or another appropriate solvent).

Collect this rinsate as hazardous waste.[5]

After triple-rinsing, the container can be disposed of in the regular trash or recycled,

depending on institutional policies.

Storage and Disposal:

Store hazardous waste containers in a designated satellite accumulation area.[6]

Keep waste containers closed except when adding waste.[6]
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Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste disposal contractor.

Experimental Workflow: Disposal Process
Caption: Step-by-step workflow for the proper disposal of waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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